Cas no 2287-95-8 (Card-20(22)-enolide,3-(3-carboxy-1-oxopropoxy)-14-hydroxy-, (3b,5b)- (9CI))

• Product Name: Card-20(22)-enolide,3-(3-carboxy-1-oxopropoxy)-14-hydroxy-, (3b,5b)- (9CI)
• CAS No: 2287-95-8
• MF: C₂₇H₃₈O₇
• MW: 474.58642911911
• CID: 279086
• PubChem ID: 6451386
• Update Time: 2025-04-19

Card-20(22)-enolide,3-(3-carboxy-1-oxopropoxy)-14-hydroxy-, (3b,5b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Card-20(22)-enolide,3-(3-carboxy-1-oxopropoxy)-14-hydroxy-, (3b,5b)- (9CI)
• 4-[[(3S,5R,8R,9S,10S,13R,17R)-14-hydroxy-10,13-dimethyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl]oxy]-4-oxobutanoic acid
• 2287-95-8
• 3-[(3-Carboxypropanoyl)oxy]-14-hydroxycard-20(22)-enolide
• DTXSID90945552
• Card-20(22)-enolide, 3-(3-carboxy-1-oxopropoxy)-14-hydroxy-, (3beta,5beta)-
• AY-17,611
• Digitoxigenin hemisuccinate

• Inchi： 1S/C27H38O7/c1-25-10-7-18(34-23(30)6-5-22(28)29)14-17(25)3-4-21-20(25)8-11-26(2)19(9-12-27(21,26)32)16-13-24(31)33-15-16/h13,17-21,32H,3-12,14-15H2,1-2H3,(H,28,29)/t17-,18+,19-,20+,21-,25+,26-,27?/m1/s1
• InChI Key： ZCCQIPMOHUISQK-ZEYUYREYSA-N
• SMILES： OC12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)CC[C@@H]1[C@@]3(C)CC[C@@H](C[C@H]3CC[C@@H]21)OC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 474.261754
• Monoisotopic Mass: 474.261754
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 911
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 110

Experimental Properties

• Density: 1.27
• Boiling Point: 658.2°C at 760 mmHg
• Flash Point: 217.7°C
• Refractive Index: 1.578